
An In-depth Technical Guide on Tris(2-
butoxyethyl) Phosphate (TBEP)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tris(2-butoxyethyl) phosphate

Cat. No.: B1683230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

Tris(2-butoxyethyl) phosphate (TBEP), a widely used organophosphate compound. TBEP

finds applications across various industries as a plasticizer, flame retardant, and anti-foaming

agent.

Chemical Structure and Identity
TBEP, with the chemical formula C18H39O7P, is a trialkyl phosphate ester.[1][2][3] Its structure

consists of a central phosphate core bonded to three 2-butoxyethyl groups.[3][4] This molecular

arrangement imparts both flexibility and flame-retardant properties to the materials it is

incorporated into. The linear formula for TBEP is [CH3(CH2)3OCH2CH2O]3P(O).

Molecular Weight
The molecular weight of TBEP is consistently reported as approximately 398.47 g/mol or

398.48 g/mol .[1][2][3][5][6]

Physicochemical Properties
TBEP is a clear, colorless to slightly yellow, oily liquid with a mild, sweetish odor.[1][2][7][8] It

exhibits low volatility and excellent thermal stability, making it suitable for high-temperature
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applications.[1] Key quantitative data are summarized in the table below for easy reference and

comparison.

Property Value

Molecular Formula C18H39O7P[1]

Molecular Weight 398.47 g/mol [3][5][6]

CAS Number 78-51-3[1][5]

EC Number 201-122-9[1][5]

Appearance Colorless to pale yellow, oily liquid[1][7]

Melting Point -70 °C[5]

Boiling Point 215-228 °C at 4 mmHg[5]

Density 1.006 g/mL at 25 °C

Flash Point 223 °C[5]

Refractive Index 1.437-1.439[5]

Water Solubility Soluble[5]

Experimental Protocols
While specific experimental protocols for the synthesis or analysis of TBEP are proprietary to

manufacturers, a general synthetic route involves the reaction of phosphorus oxychloride with

2-butoxyethanol.[5]

General Synthesis of TBEP:

Reactants: Phosphorus oxychloride (POCl3) and 2-butoxyethanol

(CH3(CH2)3OCH2CH2OH).

Reaction: The reaction is typically carried out under controlled temperature and pressure

conditions. The stoichiometry is crucial to ensure the complete substitution of the chlorine

atoms in phosphorus oxychloride with the 2-butoxyethanol groups.
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Process: The synthesis involves the mixing of the reactants, a reflux period to drive the

reaction to completion, followed by purification steps to remove byproducts and unreacted

starting materials.[5] These purification steps may include washing, distillation, and filtration.

Safety: Phosphorus oxychloride is a highly toxic and corrosive chemical, requiring strict

safety protocols and handling in a well-ventilated fume hood with appropriate personal

protective equipment.[5]

Analytical Quantification:

TBEP can be quantified in various environmental and biological matrices using liquid

chromatography techniques, such as liquid chromatography-electrospray ionization-tandem

mass spectrometry (LC-ESI-MS/MS).[2] This method offers high sensitivity and selectivity for

the detection and quantification of TBEP.
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Chemical Structure of Tris(2-butoxyethyl) phosphate (TBEP)

P

O O O O

CH2 CH2 CH2

CH2

O

CH2

CH2

CH2

CH3

CH2

O

CH2

CH2

CH2

CH3

CH2

O

CH2

CH2

CH2

CH3

Click to download full resolution via product page

Caption: Molecular structure of Tris(2-butoxyethyl) phosphate.
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Synthesis Pathway of TBEP

General Synthesis Pathway of TBEP
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Caption: Simplified reaction for the synthesis of TBEP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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